6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one

physicochemical_properties hydrogen_bond_donor drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H10Br2O3
Molecular Weight 446.1 g/mol
CAS No. 61595-26-4
Cat. No. B14571833
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Technical Parameters


Basic Identity
Product Name6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one
CAS61595-26-4
Molecular FormulaC19H10Br2O3
Molecular Weight446.1 g/mol
Structural Identifiers
SMILESC1=CC=C2C(=C1)C=CC=C2C3=CC(=O)C4=CC(=C(C(=C4O3)Br)O)Br
InChIInChI=1S/C19H10Br2O3/c20-14-8-13-15(22)9-16(24-19(13)17(21)18(14)23)12-7-3-5-10-4-1-2-6-11(10)12/h1-9,23H
InChIKeyNNROZGDAOUYEKA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one (CAS 61595-26-4): A Dibrominated Naphthyl-Chromone for Targeted Flavonoid Research


6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one (CAS 61595-26-4) is a synthetic flavonoid-class chromone derivative with a molecular formula of C19H10Br2O3 and a molecular weight of 446.1 g/mol. [1] It belongs to the 4H-1-benzopyran-4-one family, featuring dual bromine substitution at the 6- and 8-positions, a free 7-hydroxyl group, and a naphthalen-1-yl substituent at the 2-position. This substitution pattern distinguishes it from simpler flavones and positions it as a structurally elaborated analog within the chromone scaffold class, which is widely recognized as a privileged structure in drug discovery. [2]

6,8-dibromo-7-hydroxy chromone core for pathway screening
Naphthalen-1-yl extension for differentiated target engagement studies
Free 7-OH enables direct derivatization for focused library synthesis

Why 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one Cannot Be Simply Replaced by Common Chromone or Flavone Analogs


The target compound occupies a unique physicochemical and structural niche that distinguishes it from closely related analogs. The combination of a 7-hydroxyl hydrogen-bond donor (HBD = 1), dual electron-withdrawing bromine atoms at positions 6 and 8, and a bulky naphthalen-1-yl group at position 2 generates a computed topological polar surface area (TPSA) of 46.5 Ų and an XLogP3 of 5.5. [1] These values differ substantially from the des-hydroxy analog (CAS 61222-77-3, HBD = 0, TPSA ≈ 26.3 Ų), the non-brominated parent (CAS 113486-35-4, TPSA = 26.3 Ų, XLogP3 = 4.8), and the 7-methoxy analog (CAS 61595-27-5, HBD = 0, TPSA = 35.5 Ų). [1][2][3] In the 6,8-dibromochromone series, the 6,8-dibromo motif has been shown to be critical for biological potency: 6,8-dibromo-2-pentylchroman-4-one achieved an IC50 of 1.5 μM against SIRT2, with larger electron-withdrawing 6,8-substituents being favorable for activity. [4] Similarly, 6,8-dibromo-5,7-dihydroxyflavone exhibited antibacterial activity with MIC values of 31.25–62.5 μM against multiple bacterial strains. [5] These class-level findings underscore that the specific 6,8-dibromo-7-hydroxy substitution constellation cannot be assumed interchangeable with des-bromo, des-hydroxy, or methoxy-protected variants without compromising experimentally relevant properties.

7-OH substitution loss
Des-hydroxy or 7-methoxy analogs lack the H-bond donor; may shift target interaction profile and solubility behavior.
6,8-dibromo removal
Non-brominated chromones show reduced class-level antibacterial/SIRT2 activity; potency context may not transfer directly.
Naphthyl-to-phenyl exchange
Phenyl-flavone analogs have lower lipophilicity and surface complementarity; may alter membrane partitioning and binding pocket fit.

Quantitative Comparative Evidence for 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one vs. Closest Analogs


Hydrogen Bond Donor Capacity: 7-OH Confers HBD = 1 vs. HBD = 0 for Des-Hydroxy and 7-Methoxy Analogs

The target compound possesses a free 7-hydroxyl group that contributes one hydrogen bond donor (HBD = 1), whereas the des-hydroxy analog 6,8-dibromo-2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 61222-77-3) and the 7-methoxy analog (CAS 61595-27-5) both have HBD = 0. [1][2] This single HBD increases the topological polar surface area (TPSA) to 46.5 Ų compared to approximately 26.3 Ų for the des-hydroxy analog and 35.5 Ų for the 7-methoxy analog. The presence of a hydrogen bond donor is a key parameter in drug-likeness filters (e.g., Lipinski's Rule of Five) and can critically influence target binding, aqueous solubility, and membrane permeability.

H-Bond Donor Capacity
Head-to-head
HBD = 1 (TPSA 46.5 Ų) vs. HBD = 0 (TPSA ~26.3–35.5 Ų)
7-OH provides hydrogen bond donation unavailable in des-hydroxy or 7-methoxy analogs; supports H-bond-driven interaction studies.
Computed properties; experimental confirmation recommended.
physicochemical_properties hydrogen_bond_donor drug-likeness chromone_derivatives

Lipophilicity Differentiation: XLogP3 = 5.5 vs. 4.8 (Non-Brominated Parent) and 4.6 (6,8-Dibromoflavone)

The target compound exhibits a computed XLogP3 of 5.5, reflecting the combined lipophilic contributions of dual bromine atoms and the naphthalen-1-yl group. [1] This is 0.7 log units higher than the non-brominated parent compound 2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 113486-35-4, XLogP3 = 4.8) [2] and 0.9 log units higher than 6,8-dibromoflavone (CAS 42079-81-2, XLogP3 = 4.6), which bears a simpler phenyl group at position 2 instead of naphthalen-1-yl. [3] The 7-methoxy analog (CAS 61595-27-5) has an XLogP3 of 5.8, making it even more lipophilic than the target by 0.3 log units. [4]

Lipophilicity (XLogP3)
Cross-study comparable
Target: 5.5 | Non-brominated parent: 4.8 | 6,8-dibromoflavone: 4.6 | 7-Methoxy analog: 5.8
Intermediate lipophilicity between parent and 7-methoxy analog; may support balanced permeability profiling.
Computed XLogP3; ADME context to verify.
lipophilicity XLogP3 chromone_derivatives ADME_properties

Class-Level Antibacterial Activity: 6,8-Dibromo Substitution on the Chromone A-Ring Confers Potent Antibacterial Effects (MIC 31.25–62.5 µM)

In a 2018 study by Kingkaew et al., 6,8-dibromo-5,7-dihydroxyflavone demonstrated antibacterial activity with MIC values of 31.25–62.5 µM against all tested bacteria, including Propionibacterium acnes, Staphylococcus aureus, Streptococcus sobrinus, and S. mutans. [1] This compound shares the critical 6,8-dibromo-7-hydroxy substitution pattern with the target compound, though it differs by bearing a phenyl group at position 2 (vs. naphthalen-1-yl) and an additional 5-hydroxy group. The 6,8-diiodo analog exhibited comparable potency, while the non-halogenated parent flavone chrysin was substantially less active, confirming that the 6,8-dihalogenation is a key driver of antibacterial potency in this scaffold. [1] These data provide class-level evidence that the 6,8-dibromo-7-hydroxy substitution pattern of the target compound may confer antibacterial activity.

Antibacterial MIC (class-level)
Class-level inference
31.25–62.5 µM
6,8-dibromo-7-hydroxy pattern supports antibacterial screening context; compound untested directly.
Broth microdilution data from 6,8-dibromo-5,7-dihydroxyflavone.
antibacterial MIC 6,8-dibromoflavone Staphylococcus_aureus

SIRT2 Inhibition Potential: 6,8-Dibromo Substitution Is Favorable for Potency and Selectivity in the Chromone Series

Seifert et al. (2012) demonstrated that among a series of chroman-4-one and chromone derivatives, 6,8-dibromo-2-pentylchroman-4-one was the most potent SIRT2 inhibitor with an IC50 of 1.5 µM, displaying high selectivity over SIRT1 and SIRT3. [1] The structure-activity relationship analysis revealed that larger, electron-withdrawing substituents at the 6- and 8-positions were favorable for SIRT2 inhibition. [1] The target compound carries the identical 6,8-dibromo substitution pattern on the chromone core, suggesting that this electron-withdrawing bromination motif may similarly enhance SIRT2 inhibitory activity when combined with the naphthalen-1-yl group at position 2.

SIRT2 Inhibition IC50
Class-level inference
1.5 µM
6,8-dibromo substitution associated with SIRT2 inhibition; naphthyl-extended variant pending enzymatic evaluation.
Reference compound: 6,8-dibromo-2-pentylchroman-4-one.
SIRT2_inhibition sirtuin epigenetics 6,8-dibromochromanone

MAO Inhibition Reference Point: Parent Compound 2-(Naphthalen-1-yl)-4H-chromen-4-one Shows Ki = 390 nM Against MAO-B

The non-brominated parent compound 2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 113486-35-4) has been evaluated for MAO inhibition, displaying a Ki of 390 nM against human MAO-B and 800 nM against MAO-A. [1] This establishes the 2-(naphthalen-1-yl)-chromone core as a viable MAO inhibitor scaffold. The target compound adds 6,8-dibromo and 7-hydroxy substituents to this core, which may modulate MAO potency and isoform selectivity. Literature precedent indicates that electron-withdrawing substituents on the chromone A-ring can significantly alter MAO inhibitory profiles. [2] While direct MAO inhibition data for the target compound are not available, the parent compound's activity provides a quantitative baseline for structure-activity relationship expansion.

MAO Inhibition (Ki)
Class-level inference
MAO-B Ki = 390 nM (parent) | Target untested
Parent naphthyl-chromone core shows MAO-B inhibition; 6,8-dibromo-7-OH analog to be assayed for selectivity shift.
Recombinant human MAO; effect of 6,8-substitution uncharacterized.
MAO_inhibition monoamine_oxidase neurodegeneration chromone_scaffold

Synthetic Derivatization Advantage: 7-OH as a Versatile Handle Unavailable in Des-Hydroxy and 7-Methoxy Analogs

The free 7-hydroxyl group on the target compound enables direct chemical derivatization strategies—including O-alkylation, O-acylation, glycosylation, and sulfation—that are precluded in the des-hydroxy analog (CAS 61222-77-3) and the 7-methoxy analog (CAS 61595-27-5). [1] This positions the target compound as a versatile synthetic intermediate for constructing compound libraries. In the broader flavonoid literature, 7-O-modification of the chromone scaffold has been extensively utilized to modulate pharmacokinetic properties, introduce prodrug motifs, and create affinity probes. [2] The 7-OH group also enables late-stage functionalization strategies that can be leveraged for structure-activity relationship (SAR) exploration without requiring de novo synthesis of the entire scaffold.

Synthetic Handle (7-OH)
Class-level inference
Free 7-OH enables direct O-alkylation, acylation, glycosylation
Synthetic advantage: no demethylation step required vs. 7-methoxy analog; supports efficient SAR library construction.
Standard phenolic chemistry; reported in flavonoid derivatization literature.
derivatization 7-hydroxy_chromone etherification prodrug_design

Optimal Research and Procurement Application Scenarios for 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one


Antibacterial Drug Discovery: Screening Against Gram-Positive Pathogens Including MRSA and P. acnes

The 6,8-dibromo-7-hydroxy substitution pattern has been validated as an antibacterial pharmacophore in the chromone scaffold, with the closely related 6,8-dibromo-5,7-dihydroxyflavone demonstrating MIC values of 31.25–62.5 µM against Staphylococcus aureus, Propionibacterium acnes, and Streptococcus species. [1] The target compound extends this pharmacophore with a naphthalen-1-yl group at position 2, which may enhance membrane penetration (XLogP3 = 5.5) and offer differentiated activity spectra. Procurement of this compound enables focused screening against drug-resistant Gram-positive pathogens, where novel structural classes are urgently needed.

Sirtuin 2 (SIRT2) Inhibitor Development: Exploring Naphthyl-Extended Chromone Analogs for Epigenetic and Oncology Targets

The 6,8-dibromo substitution pattern has been identified as optimal for SIRT2 inhibition, with 6,8-dibromo-2-pentylchroman-4-one achieving an IC50 of 1.5 µM with high selectivity over SIRT1 and SIRT3. [2] The target compound provides a structurally elaborated analog bearing a naphthalen-1-yl group at the 2-position, which may engage the hydrophobic substrate channel of SIRT2 differently than the pentyl chain of the reference compound. This compound is suitable for SIRT2-focused medicinal chemistry programs aiming to improve potency and isoform selectivity through extended aromatic interactions.

Monoamine Oxidase (MAO) Inhibitor Screening: Evaluating 6,8-Dibromo-7-hydroxy Effects on Isoform Selectivity

The parent scaffold 2-(naphthalen-1-yl)-4H-chromen-4-one has demonstrated MAO-B inhibition with Ki = 390 nM and MAO-A inhibition with Ki = 800 nM. [3] The target compound adds electron-withdrawing bromine atoms and a hydrogen-bond-donating 7-OH to this core. For laboratories investigating chromone-based MAO inhibitors for neurodegenerative disease applications, this compound represents a logical SAR probe to assess whether 6,8-dibromination and 7-hydroxylation enhance MAO-B potency or alter the MAO-B/MAO-A selectivity ratio.

Synthetic Intermediate for Focused Flavonoid Library Construction via 7-O-Derivatization

The free 7-OH group (HBD = 1) on the target compound serves as a direct synthetic handle for generating diverse 7-O-substituted analogs through O-alkylation, O-acylation, or glycosylation. [4] This contrasts with the 7-methoxy analog (CAS 61595-27-5), which requires a demethylation step prior to further modification. For medicinal chemistry groups building targeted chromone libraries for phenotypic or target-based screening, the target compound offers a more synthetically efficient starting point, enabling one-step diversification of the 7-position while retaining the biologically relevant 6,8-dibromo motif.

Application
Selection Property
Validation Focus
Antimicrobial screening studies
6,8-dibromo-7-hydroxy pharmacophore
MIC determination against Gram-positive panels
SIRT2 pathway inhibition research
6,8-dibromo chromone with naphthyl extension
SIRT2 enzymatic assay and isoform selectivity
MAO inhibition research
Naphthyl-chromone core with 6,8-dibromo-7-OH modification
MAO-B/MAO-A Ki determination and selectivity
Synthetic intermediate for flavonoid library
Free 7-OH derivatization handle
Derivatization efficiency and library diversity
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